Cas no 5097-44-9 (4-chloro-1,2,5-Thiadiazole-3-carboxylic acid)

• Product Name: 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid
• CAS No: 5097-44-9
• MF: C₃HClN₂O₂S
• MW: 164.570237874985
• CID: 2114322
• PubChem ID: 105432521
• Update Time: 2025-10-30

4-chloro-1,2,5-Thiadiazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid
• CID 105432521
• D76149
• SCHEMBL16389627
• CS-0101209
• DA-39762
• 5097-44-9

• Inchi： 1S/C3HClN2O2S/c4-2-1(3(7)8)5-9-6-2/h(H,7,8)
• InChI Key： PLGQIVGJYCVJSX-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NSN=1

Computed Properties

• Exact Mass: 163.9447261 g/mol
• Monoisotopic Mass: 163.9447261 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 133
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 91.3
• Molecular Weight: 164.57

Additional information on 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid

Introduction to 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid (CAS No. 5097-44-9)

4-chloro-1,2,5-Thiadiazole-3-carboxylic acid, identified by the chemical identifier CAS No. 5097-44-9, is a significant compound in the realm of medicinal chemistry and pharmaceutical research. This heterocyclic compound belongs to the thiadiazole class, which has garnered considerable attention due to its diverse biological activities and structural versatility. The presence of a chloro substituent at the 4-position and a carboxylic acid group at the 3-position enhances its reactivity and potential utility in synthetic chemistry and drug development.

The structural framework of 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid consists of a six-membered ring incorporating sulfur and nitrogen atoms, forming a thiadiazole core. This core is highly conducive to interactions with biological targets, making it a valuable scaffold for designing novel therapeutic agents. The carboxylic acid functionality not only serves as a site for further derivatization but also contributes to the compound's solubility and pharmacokinetic properties.

In recent years, there has been a surge in research focusing on thiadiazole derivatives due to their demonstrated efficacy in various pharmacological applications. Studies have highlighted the potential of 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid as an intermediate in the synthesis of bioactive molecules targeting inflammatory pathways, antimicrobial infections, and even certain types of cancer. The chloro substituent at the 4-position is particularly noteworthy, as it can participate in hydrogen bonding or coordinate with metal ions, influencing the compound's overall bioactivity.

One of the most compelling aspects of 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid is its role in developing kinase inhibitors. Kinases are enzymes that play a pivotal role in cell signaling pathways, and their dysregulation is often associated with diseases such as cancer. By incorporating this thiadiazole derivative into kinase inhibitor molecules, researchers aim to modulate these pathways effectively. Preliminary studies have shown promising results in inhibiting specific kinases while maintaining selectivity, reducing off-target effects.

The carboxylic acid group at the 3-position of 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid provides an excellent site for further functionalization. This allows chemists to attach various pharmacophores or linker groups, tailoring the compound's properties to specific therapeutic needs. For instance, coupling this moiety with amine-reactive groups can yield amides, which are common in drug molecules due to their stability and bioavailability.

Another area of interest is the use of 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid in designing antimicrobial agents. The thiadiazole core has shown efficacy against a broad spectrum of bacteria and fungi by interfering with essential metabolic processes. The chloro group enhances this activity by improving binding affinity to bacterial enzymes involved in DNA replication or protein synthesis. This makes 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid a valuable building block for developing novel antibiotics capable of overcoming resistant strains.

The synthesis of 4-chloro-1,2,5-Thiadiazole-3-carboxylic acid involves multi-step organic reactions that highlight its synthetic utility. Starting from readily available precursors such as halogenated thiols and nitriles, chemists can construct the thiadiazole ring through cyclization reactions. Subsequent chlorination and carboxylation steps yield the desired product with high purity and yield. These synthetic routes are scalable and adaptable for industrial production if needed.

In conclusion,4-chloro-1,2,5-Thiadiazole-3-carboxylic acid (CAS No. 5097-44-9) represents a fascinating compound with immense potential in pharmaceutical research. Its unique structural features make it an ideal candidate for designing drugs targeting various diseases ranging from cancer to infectious disorders. As research continues to uncover new applications for thiadiazole derivatives,4-chloro-1,2,5-Thiadiazole-3-carboxylic acid is poised to play a pivotal role in shaping future therapeutic strategies.